molecular formula C19H18F2N2O2 B2798326 3,4-difluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide CAS No. 954024-04-5

3,4-difluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Cat. No. B2798326
CAS RN: 954024-04-5
M. Wt: 344.362
InChI Key: LEGFEIRIZYEFTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-difluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide, also known as PTQ, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. PTQ is a small molecule that belongs to the class of quinoline-based compounds and has a molecular weight of 357.36 g/mol.

Scientific Research Applications

Imaging the sigma2 Receptor Status of Solid Tumors

3,4-difluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide analogs have been synthesized and evaluated as ligands for positron emission tomography (PET) imaging. These compounds, due to their affinity for sigma2 receptors, are promising for imaging the sigma2 receptor status of solid tumors (Tu et al., 2007).

Synthesis of Substituted Benzamides

The compound has been used in the synthesis of various substituted benzamides, contributing to the exploration of new chemical structures and potential pharmaceutical applications (Chau et al., 1982).

Development of Fluorinated Heterocycles

It plays a role in the synthesis of fluorinated heterocycles, which are crucial in pharmaceutical and agrochemical industries. This includes the development of methods for coupling benzamides with difluorovinyl tosylate (Wu et al., 2017).

Comparative Studies on Acylative Kinetic Resolution

The compound is used in comparative studies of acylative kinetic resolution. Such studies provide insights into the stereochemistry and reactivity of different molecules, which can be applied in the development of enantiopure compounds (Gruzdev et al., 2013).

properties

IUPAC Name

3,4-difluoro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18F2N2O2/c1-2-18(24)23-9-3-4-12-10-14(6-8-17(12)23)22-19(25)13-5-7-15(20)16(21)11-13/h5-8,10-11H,2-4,9H2,1H3,(H,22,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEGFEIRIZYEFTN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-difluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.